Cas no 1065220-55-4 (2-(1H-indazol-3-yl)propan-2-amine)

• Product Name: 2-(1H-indazol-3-yl)propan-2-amine
• CAS No: 1065220-55-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 5818839
• PubChem ID: 82598922
• Update Time: 2025-05-26

2-(1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-methanamine, α,α-dimethyl-
• 2-(1H-indazol-3-yl)propan-2-amine

• Inchi： 1S/C10H13N3/c1-10(2,11)9-7-5-3-4-6-8(7)12-13-9/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： OHUSUIKGXDBEIK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C)(C)N)=N1

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 346.8±17.0 °C(Predicted)
• pka: 14.84±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-(1H-indazol-3-yl)propan-2-amine

Recent Advances in the Study of 2-(1H-indazol-3-yl)propan-2-amine (CAS: 1065220-55-4)

2-(1H-indazol-3-yl)propan-2-amine (CAS: 1065220-55-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its indazole core and amine functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

Recent research has highlighted the compound's role as a modulator of specific biological pathways. For instance, studies have demonstrated its interaction with serotonin receptors, suggesting potential applications in neuropsychiatric disorders. Additionally, its structural similarity to known pharmacophores has spurred interest in its use as a scaffold for designing novel therapeutics. The compound's unique chemical properties, including its stability and bioavailability, further enhance its appeal as a candidate for further investigation.

One of the key findings from recent studies is the compound's efficacy in preclinical models of anxiety and depression. Researchers have reported that 2-(1H-indazol-3-yl)propan-2-amine exhibits significant anxiolytic and antidepressant effects, comparable to existing treatments but with a potentially improved side effect profile. These findings are supported by detailed pharmacokinetic and pharmacodynamic analyses, which underscore the compound's favorable absorption and distribution characteristics.

In addition to its neurological applications, 2-(1H-indazol-3-yl)propan-2-amine has also been investigated for its anti-inflammatory and immunomodulatory properties. Preliminary data suggest that the compound can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases. These findings are particularly relevant given the growing need for new anti-inflammatory agents with fewer side effects.

The synthesis of 2-(1H-indazol-3-yl)propan-2-amine has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is critical for its further development and potential commercialization. Researchers have optimized reaction conditions to improve yield and purity, addressing some of the challenges previously associated with its synthesis.

Looking ahead, the therapeutic potential of 2-(1H-indazol-3-yl)propan-2-amine warrants further exploration. Future studies should aim to elucidate its precise mechanisms of action, optimize its pharmacological profile, and evaluate its safety and efficacy in clinical trials. The compound's versatility and promising preclinical data position it as a strong candidate for advancing to the next stages of drug development.